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Compound of Interest

Compound Name: Calcium acetate

Cat. No.: B1195843 Get Quote

Application Notes: Calcium Acetate Solutions
Introduction

Calcium acetate, with the chemical formula Ca(C₂H₃O₂)₂, is a calcium salt of acetic acid.[1][2]

It is commonly found as a monohydrate (Ca(CH₃COO)₂·H₂O), a white, hygroscopic crystalline

solid.[2][3][4] This document provides detailed information on the properties, preparation, and

applications of calcium acetate solutions for laboratory and research purposes.

Physicochemical Properties

Calcium acetate is highly soluble in water and slightly soluble in methanol, but insoluble in

acetone, ethanol, and benzene.[1][2][5] A notable characteristic is its inverse solubility in water,

meaning it becomes less soluble as the temperature increases.[5] A 1% aqueous solution of

calcium acetate has a neutral pH of approximately 7, making it an effective buffering agent.[5]

The compound is stable under normal storage conditions but is hygroscopic.[6]

Table 1: Properties of Calcium Acetate
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Property Value References

Chemical Formula Ca(C₂H₃O₂)₂ [1][2]

Molar Mass 158.17 g/mol (anhydrous) [3]

Appearance
White, hygroscopic crystalline

solid or powder
[1][3][6]

Odor Slight acetic acid odor [3][4][6]

Density ~1.50 g/cm³ [3][6]

Melting Point Decomposes at >160°C [3][6]

pH (0.2M solution) 7.6 [6]

pH (1% solution) ~7.0 [5]

Table 2: Solubility of Calcium Acetate in Water at Different Temperatures

Temperature (°C) Solubility ( g/100 mL) References

0 37.4 [2][3][5]

20 34.7 [2][3][5]

100 29.7 [2][3][5]

Applications in Research and Development

Calcium acetate solutions are utilized in various laboratory and industrial applications:

Phosphate Binder: In pharmaceutical research and clinical settings, calcium acetate is used

to bind dietary phosphate in patients with kidney disease, helping to control

hyperphosphatemia.[2][5][7]

Buffering Agent: Due to its ability to maintain a stable pH, it is used in various chemical and

biological experiments.[1][5][7]

Food Additive: It serves as a preservative, stabilizer, and firming agent in food products.[2][5]
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Synthesis of Acetone: Historically, it was a precursor for the synthesis of acetone.[2][4]

Tofu Coagulant: It is an effective coagulant in the production of tofu from soy milk.[2]

Environmental Remediation: It can be used to immobilize heavy metals in soil.[1]

Experimental Protocols
Protocol 1: Preparation of a 1 M Calcium Acetate Stock Solution

This protocol describes the preparation of 1 liter of a 1 Molar (1 M) calcium acetate stock

solution.

Materials and Equipment:

Calcium acetate monohydrate (Ca(CH₃COO)₂·H₂O, Molar Mass: 176.18 g/mol )

Deionized or distilled water

1000 mL volumetric flask

Weighing boat or paper

Analytical balance

Magnetic stirrer and stir bar

Spatula

Funnel

Personal Protective Equipment (PPE): Safety goggles, lab coat, gloves

Procedure:

Calculation:

To prepare a 1 M solution, the molar mass of the solute is needed. For calcium acetate
monohydrate, the molar mass is 176.18 g/mol .
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For 1 liter of a 1 M solution, 1 mole of the substance is required.

Therefore, the mass of calcium acetate monohydrate needed is 176.18 g.

Weighing:

Place a weighing boat on the analytical balance and tare it.

Carefully weigh out 176.18 g of calcium acetate monohydrate using a spatula.

Dissolving:

Add approximately 700-800 mL of deionized water to the 1000 mL volumetric flask.

Place a magnetic stir bar in the flask.

Using a funnel, carefully transfer the weighed calcium acetate monohydrate into the

volumetric flask.

Place the flask on a magnetic stirrer and stir until the solid is completely dissolved. This

may take some time. Gentle warming can be applied to aid dissolution, but be mindful of

the inverse solubility of calcium acetate.

Final Volume Adjustment:

Once the solid is fully dissolved, remove the flask from the stirrer and take out the stir bar.

Carefully add deionized water to the flask until the bottom of the meniscus reaches the

1000 mL calibration mark.

Cap the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Transfer the solution to a clearly labeled storage bottle. The label should include the name

of the solution (1 M Calcium Acetate), the date of preparation, and the initials of the

preparer.

Store the solution in a tightly closed container in a cool, dry place.[6]
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Quality Control:

pH Measurement: The pH of the prepared solution can be measured using a calibrated pH

meter. A 0.2 M solution should have a pH of approximately 7.6.[6]

Assay: For applications requiring high precision, the concentration of the solution can be

verified using titration methods as described in pharmacopeial monographs.[8][9]

Diagrams
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Workflow for Preparation of Calcium Acetate Solution

Preparation Steps

Storage

Calculate required mass of Calcium Acetate Monohydrate

Weigh the calculated mass using an analytical balance

Transfer the weighed solid into the flask

Add ~700-800 mL of deionized water to a 1L volumetric flask

Dissolve the solid completely using a magnetic stirrer

Adjust the final volume to 1L with deionized water

Homogenize the solution by inverting the flask

Transfer to a labeled storage bottle

Store in a cool, dry, and tightly sealed container

Click to download full resolution via product page

Caption: Workflow for preparing a calcium acetate solution.
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Factors Affecting Calcium Acetate Solubility

Calcium Acetate
Solubility in Water

Temperature

Decreases with increasing temperature
(Inverse Solubility)

Solvent Type

High in water,
low in organic solvents

pH

Generally stable around neutral pH

Click to download full resolution via product page

Caption: Factors influencing the solubility of calcium acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-laboratory-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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